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Compound of Interest

Compound Name: Cobalt(II) acetate tetrahydrate

Cat. No.: B147987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental chemical properties of

cobalt(II) acetate tetrahydrate, focusing on its molecular formula and weight. The information

is presented to be a ready reference for laboratory and research applications.

Chemical Identity and Formula
Cobalt(II) acetate tetrahydrate is the hydrated form of cobalt(II) acetate, an inorganic

compound. It is a pink to reddish crystalline solid.[1] The presence of four molecules of water of

hydration is a critical characteristic of this compound, distinguishing it from its anhydrous form.

The chemical formula for cobalt(II) acetate tetrahydrate can be represented in several ways:

Condensed Formula: Co(CH₃COO)₂·4H₂O[1]

Molecular Formula: C₄H₁₄CoO₈[2][3][4][5]

Hill Formula: C₄H₆CoO₄·4H₂O[6]

These formulas all describe the same molecule, which consists of one cobalt(II) cation (Co²⁺),

two acetate anions (CH₃COO⁻), and four molecules of water (H₂O).
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The molecular weight of cobalt(II) acetate tetrahydrate is a crucial parameter for

stoichiometric calculations in chemical reactions and solution preparation. The accepted

molecular weight is 249.08 g/mol .[1][2][3][5][6][7]

Quantitative Data Summary
The following table summarizes the key quantitative data for cobalt(II) acetate tetrahydrate.

Parameter Value

Chemical Formula Co(CH₃COO)₂·4H₂O

Molecular Formula C₄H₁₄CoO₈

Molecular Weight 249.08 g/mol

CAS Number 6147-53-1

Elemental Composition
The contribution of each element to the total molecular weight is detailed below.

Element Symbol
Atomic Weight
( g/mol )

Count
Total Weight (
g/mol )

Cobalt Co 58.93 1 58.93

Carbon C 12.01 4 48.04

Hydrogen H 1.01 14 14.14

Oxygen O 16.00 8 128.00

Total 249.11

Note: Slight variations in total molecular weight may occur due to differences in atomic weight

values used.
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Cobalt(II) acetate can exist in both an anhydrous and a hydrated form. The tetrahydrate is the

more common form and can be converted to the anhydrous state through heating.[5] The

following diagram illustrates this relationship.

Cobalt(II) Acetate (Anhydrous)
Co(CH₃COO)₂

Cobalt(II) Acetate Tetrahydrate
Co(CH₃COO)₂·4H₂O

+ 4H₂O + Heat

Click to download full resolution via product page

Caption: Hydration and dehydration of cobalt(II) acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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